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Compound of Interest

Compound Name: Lariciresinol Acetate

Cat. No.: B15594601 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of

Lariciresinol Acetate, a lignan derivative intended for research use only. The following

procedural guidance is designed to ensure the safety of laboratory personnel and compliance

with standard chemical waste management protocols. Due to its classification in some safety

data sheets as a suspected reproductive toxin (Category 2), a cautious approach to its disposal

is warranted.[1][2]

Pre-Disposal Handling and Personal Protective
Equipment (PPE)
Before beginning any disposal procedures, it is crucial to handle Lariciresinol Acetate with

appropriate care. Always consult the material's specific Safety Data Sheet (SDS) provided by

the supplier.

Standard Handling Precautions:

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any dust or aerosols.

Avoid direct contact with skin and eyes by wearing appropriate personal protective

equipment.
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Recommended Personal Protective Equipment (PPE):

Gloves: Chemically compatible gloves, such as nitrile or neoprene, should be worn.[3] If

gloves become contaminated, they should be disposed of as hazardous waste.[3]

Eye Protection: ANSI-certified chemical splash goggles are essential to protect against

accidental eye contact.[4]

Lab Coat: A knee-length lab coat should be worn to protect clothing and skin.[4]

Step-by-Step Disposal Procedure
Given that Lariciresinol Acetate is a solid and for research use only, and has been identified

as a potential reproductive toxin, it should not be disposed of in regular trash or flushed down

the drain.[4][5] The recommended method of disposal is through a licensed professional waste

disposal service, typically involving incineration.[1][6]

Step 1: Segregation and Collection

Do not mix Lariciresinol Acetate with other chemical waste unless compatibility is

confirmed. It is incompatible with strong oxidizing agents.[7]

Collect waste Lariciresinol Acetate and any materials contaminated with it (e.g., weighing

papers, pipette tips, contaminated gloves) in a dedicated, properly labeled, and sealed waste

container.[4][8]

The container should be made of a material compatible with the chemical and must be in

good condition with a secure, threaded cap.[2]

Step 2: Labeling of Waste Container

Clearly label the waste container as "Hazardous Waste."

The label should include:

The full chemical name: "Lariciresinol Acetate"

The CAS Number: 79114-77-5
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An indication of the hazard, such as "Reproductive Toxin."

The approximate quantity of waste.

The date the waste was first added to the container.

Use your institution's specific hazardous waste tags or labels if available.[2][9]

Step 3: Storage of Waste

Store the sealed and labeled waste container in a designated, secure area away from

general laboratory traffic.

Store in a cool, dry, and well-ventilated location.

Ensure the storage area has secondary containment to prevent the spread of material in

case of a leak.[4][8]

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for pickup and disposal.[1]

Provide the waste disposal service with all necessary information from the waste container

label and the SDS.

Follow all institutional and local regulations for hazardous waste disposal.

Decontamination and Spill Management
Decontamination of Labware:

Thoroughly rinse any reusable labware that has come into contact with Lariciresinol
Acetate.

The first rinse should be collected and disposed of as hazardous chemical waste.[8]

Subsequent rinses with soap and water may be permissible for drain disposal, but consult

your local EHS guidelines.[2]
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Spill Cleanup:

In the event of a spill, only trained personnel should perform the cleanup.[4]

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

in the designated hazardous waste container.[1]

Decontaminate the spill area with a suitable solvent or detergent and water, collecting all

cleanup materials for disposal as hazardous waste.[4]

For large spills, evacuate the area and contact your institution's EHS or emergency response

team immediately.[4]

Quantitative Data Summary
Currently, there is no specific quantitative data, such as concentration limits for disposal,

available for Lariciresinol Acetate in the reviewed literature. The disposal approach is based

on its qualitative hazard assessment.

Parameter Value Source

CAS Number 79114-77-5 [10][11]

Molecular Formula C22H26O7 [10][11]

Molecular Weight 402.44 g/mol [11]

Physical State Solid / Powder [8][10]

Known Hazards
Suspected Reproductive Toxin

(Category 2)
[1][2]

Incompatibilities Strong oxidizing agents [7]

Hazardous Decomposition

Products

Carbon monoxide, Carbon

dioxide
[7]

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

Lariciresinol Acetate.

Preparation & Handling

Waste Collection

Storage & Final Disposal
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Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of Lariciresinol Acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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